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Compound of Interest

Compound Name: Titanium-47

Cat. No.: B1264893 Get Quote

This guide provides comprehensive safety data and handling precautions for Titanium-47
(⁴⁷Ti), tailored for researchers, scientists, and drug development professionals. As a specific

Safety Data Sheet (SDS) for the stable isotope Titanium-47 is not commonly available, this

document synthesizes information from SDSs for elemental titanium and its alloys, which share

identical chemical and physical properties.

Hazard Identification and Classification
Titanium-47, as with elemental titanium, is not classified as a hazardous substance according

to the OSHA Hazard Communication Standard (2012).[1][2] However, the primary hazards are

associated with its physical form, particularly as a powder.

Potential Hazards:

Flammable Solid: Fine titanium powder is a flammable solid and can ignite readily.[3] Dust

clouds of titanium powder can be explosive.[4]

Inhalation: Inhalation of fine dust particles may cause respiratory tract irritation.[1][5]

Eye Contact: May cause mechanical irritation.[6][7]

Skin Contact: Generally not considered a skin irritant, but good hygiene practices are

recommended.[6]

Chemwatch Hazard Ratings:
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Flammability: 0

Toxicity: 0

Body Contact: 0

Reactivity: 0

Chronic: 0 (Rating Scale: 0 = Minimum, 1 = Low, 2 = Moderate, 3 = High, 4 = Extreme)[6]

Physical and Chemical Properties
A summary of the key physical and chemical properties of titanium is presented below.

Property Value

Appearance Dark grey, lustrous metal

Physical State Solid

Melting Point 1660 °C (3020 °F)

Boiling Point 3287 °C (5949 °F)

Relative Density 4.5 @ 20 °C (Water = 1)

Auto-ignition Temperature 330 °C (cloud)

Solubility in Water Immiscible

Molecular Weight 47.9 g/mol

Handling and Storage
Proper handling and storage procedures are critical to mitigate the risks associated with

titanium powder.

Safe Handling:

Avoid creating and accumulating dust.[6]
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Use in a well-ventilated area.[5][6]

Employ non-sparking, non-static inducing tools (e.g., aluminum or beryllium-copper).[4]

Electrically bond and ground all equipment used to process titanium powder to prevent static

electricity accumulation.[4]

Avoid all personal contact, including inhalation.[6]

Wear appropriate personal protective equipment (PPE).

Storage:

Store in original containers in a cool, dry, well-ventilated, and flame-proof area.[6]

Keep away from ignition sources such as heat, sparks, and open flames.[2][4]

Store under an inert gas like argon or nitrogen.[6]

For minor quantities, store in an indoor fireproof cabinet or a room of noncombustible

construction.[6]

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment are essential to minimize exposure.

Engineering Controls:

Use a spark-free, earthed ventilation system that vents directly to the outside for large-scale

or continuous use.[6]

Provide dust collectors with explosion vents.[6]

Maintain good housekeeping to prevent dust accumulation on surfaces.[4]

Personal Protective Equipment (PPE):
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PPE Type Specifications

Eye Protection

Safety glasses with side shields or chemical

goggles.[6] Contact lenses should not be worn

as they may absorb and concentrate irritants.[1]

Skin Protection

Wear appropriate protective gloves (e.g.,

leather) and clothing to prevent skin contact.[1]

[4]

Respiratory Protection

If dust is generated, use a NIOSH-approved

respirator. Follow OSHA respirator regulations

(29 CFR 1910.134).[1][5] Seek professional

advice for respirator selection.[1]

First Aid and Emergency Procedures
First Aid Measures:

Exposure Route Procedure

Inhalation

Move the person to fresh air. If breathing has

stopped, give artificial respiration. Seek medical

attention.[5][7]

Skin Contact

Immediately flush the skin with large amounts of

water. Remove contaminated clothing. If

irritation persists, seek medical attention.[6][7]

Eye Contact

Immediately flush eyes with plenty of running

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek medical

attention.[6][7]

Ingestion

If swallowed, make the victim drink water (two

glasses at most). Consult a doctor if feeling

unwell.[3]

Fire-Fighting Measures:
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Suitable Extinguishing Media: Use a Class D dry powder fire extinguisher, dry table salt, or

smother with dry sand, dry ground limestone, or dry clay.[3][7]

Unsuitable Extinguishing Media:DO NOT use water, carbon dioxide, or foam.[7] Applying

water to burning titanium can cause an explosion due to the evolution of flammable

hydrogen gas.[4][7]

Special Fire-Fighting Instructions: Allow the fire to burn out if it can be done safely. Apply

extinguishing agents in a way that does not create a dust cloud.[4]

Toxicity and Health Effects
Titanium and its compounds are generally considered to have low toxicity.[6]

Acute Effects: Dusts are thought to have little to no toxic effects.[6]

Chronic Effects: Prolonged or repeated inhalation of dust may cause damage to the

respiratory tract.[1] While titanium itself is not listed as a carcinogen, processes like welding

can generate fumes that are possibly carcinogenic.[1][2]

Toxicity of Implants: In the context of medical implants, corrosion and wear can release

titanium particles and ions, potentially leading to inflammatory reactions and, in rare cases,

hypersensitivity.[8][9][10]

Experimental Protocols: Safe Handling of Titanium-
47 Powder
This section outlines a general methodology for the safe handling of Titanium-47 powder in a

laboratory setting.

1. Preparation and Precautionary Measures:

Designate a specific work area for handling titanium powder.

Ensure the work area is clean and free of ignition sources.

Verify that all equipment is properly bonded and grounded.
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Ensure a Class D fire extinguisher and appropriate spill cleanup materials are readily

accessible.

Review the Safety Data Sheet for titanium before commencing work.

2. Personal Protective Equipment (PPE) Donning:

Don a lab coat, chemical-resistant gloves, and safety goggles with side shields.

If there is a risk of significant dust generation, use a NIOSH-approved respirator.

3. Weighing and Transfer:

Conduct all powder handling within a fume hood or a glove box with an inert atmosphere to

minimize dust dispersion and ignition risk.

Use non-sparking spatulas and weigh boats.

Transfer the powder carefully to avoid creating dust clouds.

Close the container tightly after use.

4. Spill and Waste Management:

In case of a small spill, carefully sweep the powder using a natural-fiber broom and a non-

sparking dustpan.[4] Do not use a vacuum cleaner, as this can create an explosion hazard.

[4]

Collect the spilled material in a clearly labeled, sealed metal container for waste disposal.[4]

Dispose of waste in accordance with federal, state, and local regulations.[6]

5. Post-Handling Procedures:

Clean the work area thoroughly.

Remove and dispose of gloves properly.

Wash hands thoroughly with soap and water.
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Visualizations
The following diagrams illustrate key logical workflows and relationships for handling Titanium-
47 safely.
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Caption: Logical workflow for the safe handling of Titanium-47 powder.
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Caption: Application of Titanium-47 in the production of Vanadium-48 for PET imaging.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1264893#titanium-47-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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